Cas no 2229262-85-3 ((5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride)

• Product Name: (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride
• CAS No: 2229262-85-3
• MF: C₆H₄BrClFNO₂S
• MW: 288.521862030029
• CID: 5838302
• PubChem ID: 165702284
• Update Time: 2025-06-13

(5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride
• EN300-1990323
• 2229262-85-3

• Inchi： 1S/C6H4BrClFNO2S/c7-5-2-10-6(8)1-4(5)3-13(9,11)12/h1-2H,3H2
• InChI Key： KBHNZQFDDWHRNQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1CS(=O)(=O)F)Cl

Computed Properties

• Exact Mass: 286.88187g/mol
• Monoisotopic Mass: 286.88187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.4Ų

Additional information on (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride

Introducing (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride (CAS No. 2229262-85-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

CAS No. 2229262-85-3, identified as (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride, represents a compound of significant interest in the realm of pharmaceutical chemistry. This heterocyclic sulfonate derivative has garnered attention due to its utility as a key intermediate in the synthesis of various bioactive molecules. The structural motif, featuring both bromo and chloro substituents on a pyridine ring, coupled with a methanesulfonyl fluoride group, provides a unique platform for further functionalization, making it invaluable in drug discovery and development pipelines.

The bromo and chloro substituents at the 5- and 2-position of the pyridine ring, respectively, are strategically positioned to allow for selective cross-coupling reactions. These reactions are fundamental in constructing complex molecular architectures, enabling the creation of novel pharmacophores. The presence of the methanesulfonyl fluoride moiety further enhances the reactivity of the compound, facilitating its transformation into sulfonamides or other derivatives through nucleophilic substitution reactions. Such transformations are pivotal in medicinal chemistry, where sulfonamide groups are prevalent in many therapeutic agents.

In recent years, there has been a surge in research focusing on developing efficient synthetic routes for heterocyclic compounds, particularly those containing pyridine scaffolds. Pyridines are ubiquitous in pharmaceuticals due to their ability to mimic biological heterocycles and their role as electron-withdrawing or donating units in drug molecules. The (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride compound exemplifies this trend by serving as a versatile building block for synthesizing a wide array of pharmacologically relevant molecules.

One of the most compelling applications of this compound lies in its use as a precursor for kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the reactivity of the bromo and chloro atoms for palladium-catalyzed cross-coupling reactions, researchers can introduce diverse aryl or heteroaryl groups onto the pyridine core. This approach has been instrumental in generating novel kinase inhibitors with improved potency and selectivity.

Furthermore, the methanesulfonyl fluoride group can be displaced by nucleophiles to form sulfonamides, which are known to exhibit diverse biological activities. For instance, sulfonamides have been extensively explored as antimicrobial agents, diuretics, and anticonvulsants. The ability to readily convert (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride into sulfonamides underscores its importance as a synthetic intermediate. This adaptability makes it a valuable asset in medicinal chemistry libraries, where rapid access to structurally diverse compounds is essential for hit identification and optimization.

Recent advances in flow chemistry have also highlighted the utility of this compound. Flow systems offer advantages such as improved reaction control, scalability, and reduced solvent consumption. By integrating (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride into flow-based synthetic protocols, researchers can achieve high yields of target molecules under optimized conditions. This aligns with the growing emphasis on green chemistry principles, where minimizing waste and enhancing efficiency are paramount.

The role of computational chemistry in designing synthetic strategies for complex molecules cannot be overstated. Molecular modeling techniques have been employed to predict the reactivity of (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride, guiding experimental efforts and reducing trial-and-error approaches. These computational tools help identify optimal reaction conditions and predict potential side products, thereby accelerating the drug discovery process.

In conclusion, (5-bromo-2-chloropyridin-4-yl)methanesulfonyl fluoride (CAS No. 2229262-85-3) stands out as a pivotal intermediate in modern pharmaceutical synthesis. Its unique structural features enable diverse functionalization pathways, making it indispensable for constructing bioactive molecules. As research continues to evolve, this compound will undoubtedly play an increasingly significant role in developing next-generation therapeutics.